Cas no 1805431-22-4 (Ethyl 2-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805431-22-4
• MF: C₁₂H₉F₅N₂O₂
• MW: 308.204080343246
• CID: 4880254
• Update Time: 2025-06-11

Ethyl 2-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H9F5N2O2/c1-2-21-9(20)4-6-3-7(11(13)14)10(12(15,16)17)19-8(6)5-18/h3,11H,2,4H2,1H3
• InChI Key： DGCPOJZDBZRYHS-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=NC(C#N)=C(CC(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 2.6
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate

Comprehensive Overview of Ethyl 2-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805431-22-4)

Ethyl 2-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805431-22-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated heterocycles, which are renowned for their unique physicochemical properties, including enhanced metabolic stability, lipophilicity, and bioavailability. The presence of multiple fluorine atoms, such as the difluoromethyl and trifluoromethyl groups, contributes to its exceptional reactivity and utility in drug discovery and material science applications.

In recent years, the demand for fluorinated building blocks like Ethyl 2-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate has surged due to their pivotal role in the development of next-generation therapeutics. Researchers are particularly interested in its potential as a key intermediate for synthesizing small-molecule inhibitors targeting enzymes involved in inflammatory and oncogenic pathways. The compound's cyano and ester functionalities further expand its versatility, enabling facile derivatization for structure-activity relationship (SAR) studies.

The synthesis of Ethyl 2-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate typically involves multi-step organic transformations, including nucleophilic substitution, cyclization, and esterification. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity, addressing the growing need for scalable and sustainable production methods. Its CAS No. 1805431-22-4 serves as a critical identifier for regulatory compliance and patent literature searches.

From an environmental perspective, the compound's fluorine-rich structure has sparked discussions on green chemistry and biodegradability. While fluorinated compounds offer unparalleled performance in applications like crop protection and drug formulation, their persistence in ecosystems necessitates rigorous environmental risk assessment. Innovations in catalytic fluorination and solvent-free reactions are being investigated to mitigate ecological footprints.

In the context of AI-driven drug discovery, Ethyl 2-cyano-5-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate exemplifies how computational tools can predict molecular interactions and ADME properties (absorption, distribution, metabolism, excretion). Platforms leveraging machine learning algorithms have identified this compound as a promising scaffold for kinase inhibitors, aligning with trends in personalized medicine and targeted therapy.

The compound's nomenclature, including its IUPAC name and CAS registry number, is essential for accurate database indexing and cross-referencing in scientific literature. Analysts frequently search for terms like "pyridine acetate derivatives" or "fluoromethyl pyridine synthesis" to locate relevant studies. Its inclusion in high-throughput screening libraries underscores its relevance in modern medicinal chemistry.

Future research directions for CAS No. 1805431-22-4 may explore its utility in material science, such as designing organic electronics or liquid crystals. Collaborative efforts between academia and industry will likely focus on optimizing synthetic routes and expanding its application scope, ensuring compliance with evolving regulatory standards and intellectual property frameworks.